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Compound of Interest

Compound Name:
3,5-Dimethoxy-3'-

iodobenzophenone

CAS No.: 951892-16-3

Cat. No.: B1359021

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,5-Dimethoxy-3'-
iodobenzophenone, a substituted aromatic ketone. Due to its specific isomeric structure,

detailed experimental data is not widely available in public databases. Therefore, this document

compiles information based on established chemical principles, data from closely related

analogs, and well-known synthetic methodologies. The content is intended to serve as a

foundational resource for researchers interested in the synthesis, characterization, and

potential applications of this compound.

Disclaimer: A specific CAS number for 3,5-Dimethoxy-3'-iodobenzophenone could not be

located in publicly accessible databases, suggesting it is a novel or less-studied compound.

The CAS number for the isomeric 3,5-Dimethoxy-2'-iodobenzophenone is 951892-13-0[1].
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Quantitative data for the target compound is not available. The following tables summarize its

calculated molecular properties and predicted physicochemical and spectral characteristics

based on its structure and data from analogous compounds.

Table 1: Calculated and Predicted Physicochemical
Properties

Property Value Source / Basis

Molecular Formula C₁₅H₁₃IO₃ Calculation

Molecular Weight 368.17 g/mol Calculation

CAS Number Not Found -

Predicted Melting Point 110-125 °C

Estimation based on related

iodinated and methoxylated

benzophenones.

Predicted Boiling Point > 400 °C

Estimation based on related

high-molecular-weight

aromatic ketones.

Predicted logP ~4.5 Estimation based on structure.

Appearance
Likely off-white to pale yellow

crystalline solid

General property of aromatic

ketones.

Table 2: Predicted Spectral Characteristics
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Spectrum Predicted Features

¹H-NMR

- Aromatic Protons (3,5-dimethoxy ring): Two

signals expected; one doublet for the two

equivalent protons at C2 and C6, and one triplet

for the proton at C4. Chemical shifts influenced

by ortho/para methoxy groups. - Aromatic

Protons (3'-iodo ring): Four distinct signals

expected (doublet, triplet, triplet, doublet) in the

aromatic region, shifted downfield due to the

electron-withdrawing effects of the iodine and

carbonyl groups. - Methoxy Protons: A singlet

integrating to 6H around 3.8-4.0 ppm.

¹³C-NMR

- Carbonyl Carbon (C=O): A singlet expected in

the range of 190-200 ppm. - Aromatic Carbons:

Signals for 12 distinct aromatic carbons.

Carbons attached to methoxy groups will be

shifted downfield (150-165 ppm). The carbon

attached to iodine will show a signal at lower

field strength (around 90-100 ppm).

FT-IR (cm⁻¹)

- C=O Stretch: Strong, characteristic absorption

band around 1650-1670 cm⁻¹.[2] - C-O-C

Stretch (Aryl Ether): Strong bands around 1200-

1300 cm⁻¹ (asymmetric) and 1000-1100 cm⁻¹

(symmetric). - C-I Stretch: Weak to medium

band in the far IR region, typically 500-600

cm⁻¹. - Aromatic C-H Stretch: Bands above

3000 cm⁻¹.

UV-Vis (nm)

- π → π* transitions: Strong absorption bands

expected around 250-290 nm.[3][4] - n → π*

transition: A weaker, longer-wavelength

absorption band around 330-350 nm,

characteristic of the carbonyl group.[4]

Mass Spec (EI) - Molecular Ion (M⁺): Peak expected at m/z =

368. - Key Fragments: Fragments

corresponding to the loss of iodine (M-127), and
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characteristic benzoyl fragments such as

[C₆H₃(OCH₃)₂CO]⁺ (m/z = 165) and [IC₆H₄CO]⁺

(m/z = 233).

Synthesis and Experimental Protocols
While no specific synthesis for 3,5-Dimethoxy-3'-iodobenzophenone is documented,

standard organic chemistry reactions can be employed for its preparation. The most direct and

common method would be the Friedel-Crafts acylation.

Proposed Synthesis: Friedel-Crafts Acylation
This reaction involves the electrophilic aromatic substitution of iodobenzene with 3,5-

dimethoxybenzoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride

(AlCl₃)[5][6][7]. The electrophile is the acylium ion generated from the acyl chloride and the

Lewis acid.
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Starting Materials Reagents & Solvent

Reaction Workflow

Final Product

3,5-Dimethoxybenzoyl Chloride

1. Mix Reactants & Solvent

Iodobenzene AlCl₃ (Lewis Acid)

3. Add AlCl₃ Portion-wise

Dichloromethane (DCM)

2. Cool to 0°C

4. Warm to RT, Stir 12h

5. Quench with ice/HCl

6. Extract with DCM

7. Purify via Chromatography

3,5-Dimethoxy-3'-iodobenzophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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